Cas no 2171460-58-3 (2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid)

• Product Name: 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid
• CAS No: 2171460-58-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6053731
• PubChem ID: 165536206
• Update Time: 2025-06-15

2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid
• 2-(1-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-methylformamido)butanoic acid
• EN300-1482561
• 2171299-11-7
• EN300-1511149
• 2-{N-methyl-1-[(1r,4r)-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid
• 2171460-58-3

• Inchi： 1S/C28H34N2O5/c1-3-25(27(32)33)30(2)26(31)19-14-12-18(13-15-19)16-29-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,3,12-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： CPJARPNVXBGRPJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N(C)C(C(=O)O)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid

Research Briefing on 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid (CAS: 2171460-58-3)

In recent years, the compound 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid (CAS: 2171460-58-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylmethylamino moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group, in particular, is widely recognized for its utility in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the stepwise construction of complex peptides.

Recent studies have focused on optimizing the synthesis and application of 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of this compound, addressing previous challenges related to steric hindrance and side reactions. The researchers employed a combination of microwave-assisted synthesis and advanced purification techniques, such as high-performance liquid chromatography (HPLC), to achieve a scalable and reproducible process. This advancement is expected to facilitate its broader use in pharmaceutical development.

In addition to its synthetic utility, 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid has shown promise in drug delivery systems. A study published in Bioconjugate Chemistry demonstrated its incorporation into self-assembling peptide hydrogels, which exhibited enhanced stability and controlled release properties for small-molecule therapeutics. The hydrophobic cyclohexylmethylamino group was found to play a critical role in modulating the gelation behavior, while the Fmoc group contributed to the biocompatibility and ease of functionalization. These findings suggest potential applications in sustained-release formulations and tissue engineering.

Further investigations into the biological activity of this compound have revealed its potential as a modulator of protein-protein interactions (PPIs). Research conducted at a leading academic institution identified 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid as a scaffold for inhibiting the interaction between a key oncogenic protein and its binding partner. Preliminary in vitro assays demonstrated dose-dependent inhibition, with an IC50 value in the low micromolar range. Molecular docking studies suggested that the compound's rigid cyclohexyl ring and flexible butanoic acid tail are critical for binding to the target protein's hydrophobic pocket.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid. Pharmacokinetic studies have indicated limited oral bioavailability, likely due to its high molecular weight and poor membrane permeability. Current efforts are focused on derivatization strategies, such as prodrug approaches or conjugation to cell-penetrating peptides, to overcome these limitations. Additionally, toxicity profiles are being evaluated in preclinical models to ensure safety for therapeutic use.

In conclusion, 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)butanoic acid (CAS: 2171460-58-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and PPI modulation, with ongoing studies aimed at addressing its pharmacokinetic challenges. As research progresses, this molecule may pave the way for innovative therapeutic strategies and advanced materials in biomedicine.